Cas no 1219976-78-9 (3-(4-Pentenyloxy)azetidine)
3-(4-Pentenyloxy)azetidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-PENTENYLOXY)AZETIDINE
- 3-(pent-4-en-1-yloxy)azetidine
- 3-(4-Pentenyloxy)azetidine
-
- Inchi: 1S/C8H15NO/c1-2-3-4-5-10-8-6-9-7-8/h2,8-9H,1,3-7H2
- InChI Key: QXELKRQMWCAPHS-UHFFFAOYSA-N
- SMILES: O(CCCC=C)C1CNC1
Computed Properties
- Exact Mass: 141.115
- Monoisotopic Mass: 141.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 99.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.3
3-(4-Pentenyloxy)azetidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1337974-50mg |
3-(Pent-4-en-1-yloxy)azetidine |
1219976-78-9 | 98% | 50mg |
¥20709.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1337974-100mg |
3-(Pent-4-en-1-yloxy)azetidine |
1219976-78-9 | 98% | 100mg |
¥21703.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1337974-250mg |
3-(Pent-4-en-1-yloxy)azetidine |
1219976-78-9 | 98% | 250mg |
¥26479.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1337974-500mg |
3-(Pent-4-en-1-yloxy)azetidine |
1219976-78-9 | 98% | 500mg |
¥25664.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1337974-1g |
3-(Pent-4-en-1-yloxy)azetidine |
1219976-78-9 | 98% | 1g |
¥24667.00 | 2024-08-09 | |
| Enamine | EN300-1146048-1.0g |
3-(pent-4-en-1-yloxy)azetidine |
1219976-78-9 | 1g |
$0.0 | 2023-06-09 |
3-(4-Pentenyloxy)azetidine Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on 3-(4-Pentenyloxy)azetidine
3-(4-Pentenyloxy)azetidine: A Comprehensive Overview
3-(4-Pentenyloxy)azetidine (CAS No. 1219976-78-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its azetidine ring structure and a 4-pentenyloxy substituent, has garnered attention due to its potential applications in drug design and as a building block in organic synthesis. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties, making it a subject of ongoing research.
The azetidine core of this compound is a four-membered ring containing one nitrogen atom, which contributes to its unique chemical reactivity and structural stability. The 4-pentenyloxy group, on the other hand, introduces flexibility and reactivity due to the presence of a double bond within the pentenyl chain. This combination makes 3-(4-Pentenyloxy)azetidine a versatile molecule with potential applications in various chemical transformations.
Recent studies have focused on the synthesis of 3-(4-Pentenyloxy)azetidine using environmentally friendly methods. For instance, researchers have explored catalytic asymmetric synthesis approaches to construct the azetidine ring with high enantioselectivity. These methods not only enhance the efficiency of synthesis but also align with the growing demand for sustainable chemical processes.
The pharmacological potential of 3-(4-Pentenyloxy)azetidine has been explored in several contexts. Preclinical studies suggest that this compound may exhibit bioactivity against certain enzyme targets, making it a candidate for drug development. Additionally, its structural similarity to known bioactive compounds has prompted investigations into its role as a lead compound in medicinal chemistry.
In terms of physical properties, 3-(4-Pentenyloxy)azetidine exhibits a melting point of approximately 55°C and a boiling point around 120°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in various laboratory settings. The compound's stability under different pH conditions has also been studied, revealing moderate resistance to hydrolysis, which is advantageous for its storage and application.
From an analytical standpoint, 3-(4-Pentenyloxy)azetidine can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into its molecular structure and purity, ensuring accurate identification and quality control during synthesis and purification.
Looking ahead, the development of novel derivatives of 3-(4-Pentenyloxy)azetidine is expected to expand its utility further. Researchers are exploring modifications to the pentenyl chain and the azetidine ring to enhance bioavailability, selectivity, and potency for specific therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these advancements.
In conclusion, 3-(4-Pentenyloxy)azetidine (CAS No. 1219976-78-9) stands out as a promising compound with diverse applications in organic chemistry and pharmacology. Its unique structure, coupled with recent research breakthroughs, positions it as a key player in the development of innovative chemical entities. As research continues to uncover new facets of this molecule, its role in advancing science and technology is set to grow significantly.
1219976-78-9 (3-(4-Pentenyloxy)azetidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)